Cas no 66234-47-7 (7-(morpholin-4-yl)-6-nitro-3,4-dihydroquinazolin-4-one)

• Product Name: 7-(morpholin-4-yl)-6-nitro-3,4-dihydroquinazolin-4-one
• CAS No: 66234-47-7
• MF: C₁₂H₁₂N₄O₄
• MW: 276.24808216095
• MDL: MFCD07843133
• CID: 522322
• PubChem ID: 135444415
• Update Time: 2025-11-03

7-(morpholin-4-yl)-6-nitro-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone,7-(4-morpholinyl)-6-nitro-
• 7-morpholin-4-yl-6-nitro-1H-quinazolin-4-one
• 7-MORPHOLIN-4-YL-6-NITROQUINAZOLIN-4(3H)-ONE
• 6-Nitro-7-morpholinochinazolin-4-on
• 7-morpholin-4-yl-6-nitro-3H-quinazolin-4-one
• AC1L836Y
• AC1Q1WU8
• CTK5C3760
• NSC270036
• SBB078286
• 7-(morpholin-4-yl)-6-nitro-3,4-dihydroquinazolin-4-one
• EN300-23848
• G58118
• Z165207634
• 7-Morpholino-6-nitroquinazolin-4(3H)-one
• AKOS005137280
• DB-350845
• 7-(Morpholin-4-yl)-6-nitroquinazolin-4(1H)-one
• DTXSID60313421
• NSC-270036
• 66234-47-7

• MDL： MFCD07843133
• Inchi： 1S/C12H12N4O4/c17-12-8-5-11(16(18)19)10(6-9(8)13-7-14-12)15-1-3-20-4-2-15/h5-7H,1-4H2,(H,13,14,17)
• InChI Key： WMABAQBSKMVXJZ-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=C3C(C(NC=N3)=O)=CC=2[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 276.08596
• Monoisotopic Mass: 276.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 99.8Ų

Experimental Properties

• Density: 1.62
• Boiling Point: 531.5°C at 760 mmHg
• Flash Point: 275.2°C
• Refractive Index: 1.736
• PSA: 97.07
• LogP: 1.25610

Additional information on 7-(morpholin-4-yl)-6-nitro-3,4-dihydroquinazolin-4-one

7-(Morpholin-4-yl)-6-nitro-3,4-dihydroquinazolin-4-one: A Comprehensive Overview

7-(Morpholin-4-yl)-6-nitro-3,4-dihydroquinazolin-4-one, also known by its CAS registry number CAS No. 66234-47-7, is a highly specialized organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities and structural versatility. The molecule features a quinazolinone core with a morpholine substituent at the 7-position and a nitro group at the 6-position, making it a unique derivative with promising applications in drug discovery.

The synthesis of 7-(Morpholin-4-yl)-6-nitro-3,4-dihydroquinazolin-4-one involves a multi-step process that typically begins with the preparation of the quinazoline skeleton. This is followed by functionalization at specific positions to introduce the morpholine and nitro groups. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of such complex molecules, ensuring higher yields and better purity. The use of microwave-assisted synthesis and catalytic methods has further streamlined the production process, making it more efficient and scalable.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that 7-(Morpholin-4-yl)-6-nitro-3,4-dihydroquinazolin-4-one exhibits potent anti-inflammatory and anti-proliferative effects, making it a potential candidate for treating inflammatory diseases and cancer. The nitro group at the 6-position plays a crucial role in modulating these activities by influencing the electronic properties of the molecule. Additionally, the morpholine substituent enhances solubility and bioavailability, which are critical factors for drug efficacy.

The structural uniqueness of this compound also makes it an attractive target for further modification. Researchers are currently exploring various derivatives by altering the substituents on the quinazolinone core to enhance its therapeutic potential. For instance, replacing the morpholine group with other heterocyclic moieties or modifying the nitro group could lead to compounds with improved pharmacokinetic profiles and selectivity for specific targets.

In terms of applications, CAS No. 66234-47-7 has shown promise in preclinical studies as a potential anti-cancer agent. Its ability to inhibit key enzymes involved in cell proliferation and survival pathways makes it a valuable tool in cancer research. Furthermore, its anti-inflammatory properties suggest potential use in treating chronic inflammatory conditions such as arthritis and neurodegenerative diseases.

The development of this compound has been supported by cutting-edge research methodologies, including computational modeling and high-throughput screening. These techniques have provided deeper insights into its molecular interactions and mechanisms of action, paving the way for rational drug design.

In conclusion, 7-(Morpholin-4-yl)-6-nitro-3,4-dihydroquinazolin-4-one represents a significant advancement in medicinal chemistry. Its unique structure, combined with its promising biological activities, positions it as a valuable asset in drug discovery efforts. As research continues to unfold, this compound holds great potential for contributing to the development of novel therapeutic agents that address unmet medical needs.